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Compound of Interest

Compound Name: 1-lodooctadecane

Cat. No.: B1330385

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-lodooctadecane, also known as octadecyl iodide or stearyl iodide, is a long-chain alkyl
halide with the chemical formula CisHs>l. Its structure, consisting of a lengthy hydrophobic 18-
carbon chain and a reactive iodo-group, makes it a valuable intermediate in various fields of
chemical synthesis. This guide provides an in-depth overview of the chemical and physical
properties of 1-lodooctadecane, complete with experimental protocols and visual workflows, to
support its application in research and development.

Chemical and Physical Properties

The key chemical and physical properties of 1-lodooctadecane are summarized in the tables
below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula CisHs7l [1112]

Molecular Weight 380.39 g/mol [2][3]
White or colorless to light
yellow powder, lump, or clear

Appearance liquid. Can also appear as a [2][41[5]
pale yellow crystalline solid or
paste.

Melting Point 33-35 °C (lit.) [11[2][3]

. i 194-197 °C at 2 mmHg

Boiling Point ) [1112114]

(1it.)382.8 °C at 760 mmHg
) 1.0959 g/cm3 (rough

Density ] [1][41[6]

estimate)1.104 g/cm?3
] 110 °C (230 °F) - closed
Flash Point [21[31[4]

cupl4a7.8 °C

Vapor Pressure

1.02E-05 mmHg at 25°C1.92e-
06 mmHg

[1]14]

Refractive Index

1.4762 (estimate)1.483

[2][6]

Table 2: Solubility Properties
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Solvent Solubility Reference
Toluene Almost transparent solubility [1112]

Water Insoluble [7]

Hexane Readily soluble [7]

Ethyl Acetate Readily soluble

[7]

Chloroform Readily soluble [7]
Ethanol Soluble [7]
Ether Soluble [7]

ble 3: Chemical Identif | < |

Identifier/Spectrum

Value/Reference

CAS Number

629-93-6

EINECS Number

211-117-3

InChI=1S/C18H371/c1-2-3-4-5-6-7-8-9-10-11-

inChl 12-13-14-15-16-17-18-19/h2-18H2,1H3
SMILES cccceececececceccececcccccl

1H NMR Spectra available

13C NMR Spectra available[8][9]

Mass Spectrum

Electron ionization spectra available

IR Spectrum

KBr disc, nujol mull, and other techniques
available

Experimental Protocols

This section details the methodologies for determining key physical properties of 1-

lodooctadecane and a common synthetic route.
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Determination of Melting Point

The melting point of a solid organic compound like 1-lodooctadecane can be determined
using a capillary tube method with a melting point apparatus.[10]

o Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.
e Procedure:

o A small amount of finely powdered, dry 1-lodooctadecane is packed into a capillary tube,
sealed at one end, to a height of 1-2 cm.[11]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a thermometer.[10]

o The sample is heated rapidly at first to determine an approximate melting range.[10]

o A second, more careful determination is performed with a slower heating rate
(approximately 2°C per minute) starting from a temperature about 20°C below the
approximate melting point.[9]

o The temperature at which the first drop of liquid appears (T1) and the temperature at which
the entire solid has melted (T2) are recorded. The melting range is reported as T1 - T2.[11]
For a pure compound, this range is typically narrow (0.5-1.0°C).[10]

Determination of Boiling Point at Reduced Pressure

Given that 1-lodooctadecane can decompose at its atmospheric boiling point, its boiling point
is typically determined under reduced pressure (vacuum distillation).[12]

e Apparatus: Vacuum distillation setup (round bottom flask, distillation head with thermometer,
condenser, receiving flask), vacuum source (e.g., water aspirator or vacuum pump), heating
mantle, stir bar, McLeod gauge.

e Procedure:

o The 1-lodooctadecane sample is placed in the distilling flask with a stir bar.
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o The vacuum distillation apparatus is assembled, ensuring all joints are properly sealed
with vacuum grease.[12]

o The system is evacuated to the desired pressure, which is monitored by a McLeod gauge.
o The sample is heated and stirred.

o The temperature at which the liquid boils and the condensate drips into the receiving flask
is recorded as the boiling point at that specific pressure.[13]

Determination of Solubility

A qualitative assessment of solubility can be performed by observing the dissolution of a known
mass of solute in a known volume of solvent.

e Apparatus: Test tubes, graduated cylinder or burette, balance.
e Procedure:

A pre-weighed small amount of 1-lodooctadecane (e.g., 25 mg) is placed in a test tube.
[14]

[¢]

A measured volume of the solvent (e.g., 0.75 mL) is added in portions.[14]

[¢]

The test tube is shaken vigorously after each addition.[14]

[e]

o

The compound is considered soluble if it completely dissolves to form a clear solution.
Observations such as "soluble," "partially soluble,” or "insoluble" are recorded.

Spectroscopic Analysis

e FTIR Spectroscopy (Solid): A thin solid film method is commonly used. A small amount of 1-
lodooctadecane is dissolved in a volatile solvent like methylene chloride. A drop of this
solution is placed on a salt plate (e.g., KBr), and the solvent is allowed to evaporate, leaving
a thin film of the compound. The IR spectrum is then recorded.[1]

 NMR Spectroscopy: A small amount of 1-lodooctadecane is dissolved in a deuterated
solvent (e.g., CDCIs). The solution is placed in an NMR tube, and the *H and 3C NMR
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spectra are acquired using an NMR spectrometer.[15]

e Mass Spectrometry: For a volatile compound, a small sample is introduced into the mass
spectrometer, where it is ionized (e.g., by electron ionization). The resulting ions are
separated based on their mass-to-charge ratio and detected.[16]

Synthesis of 1-lodooctadecane (Finkelstein Reaction)

A common method for synthesizing 1-lodooctadecane is via the Finkelstein reaction, which
involves the conversion of an alkyl chloride or bromide to an alkyl iodide.[2][17]

e Reactants: 1-Bromooctadecane (or 1-chlorooctadecane), sodium iodide (Nal), acetone.
e Procedure:

o 1-Bromooctadecane is dissolved in acetone.

o A solution of sodium iodide in acetone is added to the reaction mixture.

o The reaction is typically heated to reflux.

o The reaction is driven to completion by the precipitation of the less soluble sodium
bromide (or sodium chloride) in acetone.[2][17]

o After the reaction is complete, the mixture is cooled, and the precipitate is removed by
filtration.

o The acetone is removed from the filtrate, and the crude 1-lodooctadecane is purified,
typically by recrystallization or column chromatography.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the study of 1-
lodooctadecane.
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Caption: A logical workflow for the synthesis and characterization of 1-lodooctadecane.
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Caption: The Finkelstein reaction pathway for the synthesis of 1-lodooctadecane.

Safety and Handling

1-lodooctadecane is classified as a skin and eye irritant and may cause respiratory irritation.
[3][5] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, should be worn when handling this chemical.[3] It should be stored in a cool, dry, well-
ventilated area, protected from light.[2] For detailed safety information, consult the Safety Data
Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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